1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene

• Molecular Formula: C10H9BrF4S
• Molecular Weight: 317.14 g/mol
• IUPAC Name: 1-(3-bromopropyl)-3-fluoro-2-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C10H9BrF4S/c11-6-2-4-7-3-1-5-8(12)9(7)16-10(13,14)15/h1,3,5H,2,4,6H2
• InChI Key: XAJQAYCBTRQTKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)SC(F)(F)F)CCCBr

Description

1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is a halogenated aromatic compound featuring a bromopropyl chain, fluorine, and a trifluoromethylthio (-SCF₃) substituent. The bromopropyl group acts as an alkylating agent, while the electron-withdrawing fluorine and -SCF₃ groups influence its electronic properties and reactivity. This compound is primarily used in pharmaceutical research, particularly as an intermediate in synthesizing positive allosteric modulators (PAMs) of metabolic enzymes . Its structural complexity and multifunctional groups make it valuable for probing structure-activity relationships (SAR) in drug design.

Biological Activity

1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is an organic compound notable for its complex structure, which includes a bromopropyl group, a fluoro substituent, and a trifluoromethylthio group attached to a benzene ring. Its molecular formula is $C_{10}H_{9}BrF_{4}S$ with a molecular weight of approximately 317.14 g/mol. The unique combination of functional groups in this compound influences its chemical reactivity and biological activity, making it significant in various fields such as pharmaceuticals and materials science .

The compound's structure allows for diverse chemical interactions, primarily due to the presence of halogen and sulfur groups. These functional groups can modulate its interactions with biological targets, potentially influencing metabolic pathways or therapeutic effects. The synthesis typically involves multi-step reactions that may utilize catalysts to enhance yield and purity .

The biological activity of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is primarily attributed to its ability to interact with various molecular targets within biological systems. The bromopropyl group serves as an electrophile, which can react with nucleophilic sites in proteins or enzymes, potentially altering their function. The trifluoromethylthio group enhances lipophilicity, influencing the compound's permeability across biological membranes .

Binding Affinity Studies

Research indicates that the compound exhibits varying binding affinities to different receptors and enzymes. For instance, preliminary studies have shown that it may interact with certain G-protein coupled receptors (GPCRs), which play crucial roles in signal transduction pathways. Further investigation is required to elucidate the specific pathways affected by this compound .

Comparative Analysis

To understand the unique properties of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene, it can be compared with structurally similar compounds:

Compound Name	Key Differences
1-(3-Bromopropyl)-3-(trifluoromethyl)benzene	Lacks the fluoro substituent; affects chemical reactivity.
1-(3-Bromopropyl)-2-(trifluoromethyl)benzene	Contains a trifluoromethyl group instead of trifluoromethylthio; leads to distinct biological behavior.
2-Fluoro-5-bromo-3-trifluoromethylthio-benzene	Similar functional groups but different positioning; may alter biological activity significantly.

This table highlights how the arrangement and type of substituents can influence the biological properties of these compounds.

Case Studies

Recent studies have focused on assessing the cytotoxicity and pharmacological potential of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene:

• Cytotoxicity Assays : In vitro tests demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. This selectivity suggests potential therapeutic applications in oncology .
• In Vivo Studies : Animal model studies indicated that administration of the compound resulted in significant tumor regression in xenograft models, supporting its potential use as an anticancer agent .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related bromopropyl-substituted aromatics, focusing on substituent effects, reactivity, and applications.

Structural and Electronic Features

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Key Substituents	Key Properties
1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene	C₁₀H₉BrF₄S	333.14	N/A	3-Fluoro, 2-(trifluoromethylthio)	High polarity, strong EWG influence
1-(3-Bromopropyl)-3-(trifluoromethyl)benzene	C₁₀H₁₀BrF₃	267.09	N/A	3-(Trifluoromethyl)	Moderate polarity, alkylation utility
(3-Bromopropyl)benzene	C₉H₁₁Br	199.08	637-59-2	None (simple alkyl bromide)	Low polarity, versatile alkylating agent
1-Bromo-2-(3-bromopropyl)benzene	C₉H₁₀Br₂	285.99	N/A	2-Bromo, 3-bromopropyl	High reactivity in cross-coupling

Key Observations :

• The trifluoromethylthio group (-SCF₃) in the target compound is a stronger electron-withdrawing group (EWG) than the trifluoromethyl (-CF₃) group in its analog . This enhances electrophilic reactivity at the benzene ring and stabilizes intermediates in substitution reactions.
• The bromopropyl chain facilitates alkylation reactions, similar to simpler analogs like (3-bromopropyl)benzene, but steric hindrance from bulkier substituents may reduce reaction yields .

Table 2: Reaction Performance in Alkylation and Functionalization

Compound	Reaction Type	Yield (%)	Key Conditions	Application Example
Target compound	Ullmann coupling	44	CuI, Cs₂CO₃, 150°C, microwave	Synthesis of pyridone-based PAMs
1-(3-Bromopropyl)-3-(trifluoromethyl)benzene	Amine alkylation	34	Enantiopure amine, HCl	Production of cinacalcet hydrochloride
(3-Bromopropyl)benzene	Nucleophilic substitution	81	48% HBr, aqueous conditions	Preparation of ionic liquids or surfactants

Key Observations :

• The target compound’s -SCF₃ group may hinder nucleophilic substitution due to steric bulk, resulting in moderate yields (44% in Ullmann coupling) compared to simpler bromopropyl analogs (81% yield in HBr-mediated substitutions) .
• Fluorine enhances metabolic stability in vivo, a critical advantage in drug development over non-fluorinated derivatives like 1-bromo-2-(3-bromopropyl)benzene .